Cas no 30553-06-1 (Benzoic acid, sulfo-)
Benzoic acid, sulfo- structure
Product Name:Benzoic acid, sulfo-
Benzoic acid, sulfo- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, sulfo-
- Carboxybenzenesulfonic acid
- CBSA
- Sulfobenzoic acid
- NS00035390
- W-104924
- FT-0613415
- EN300-27433
- DTXSID6060894
- UNII-O9W37198EZ
- MFCD00007479
- 2-Sulphobenzoic acid
- 2-Sulfobenzoicacid
- EINECS 211-176-5
- Benzoic acid, 2-sulfo-
- O9W37198EZ
- 2-Sulfobenzoic acid #
- Benzoic acid, o-sulfo- (6CI,7CI,8CI); 2-Sulfobenzoic acid; 2-Carboxybenzenesulfonic acid; o-Carboxybenzenesulfonic acid; o-Sulfobenzoic acid
- SulfobenzoesA currencyure
- BENZOIC ACID, O-SULFO-
- Q27285527
- sulphobenzoic acid
- 2-Sulfobenzoic acid
- PS-8185
- o-Sulfobenzoic acid
- A834285
- AKOS000121149
- 632-25-7
- 30553-06-1
- O-CARBOXYBENZENESULFONIC ACID
- 2-sulfo-benzoic acid
- SCHEMBL118459
- 2-carboxybenzenesulfonic acid
-
- Inchi: 1S/C7H6O5S/c8-7(9)5-3-1-2-4-6(5)13(10,11)12/h1-4H,(H,8,9)(H,10,11,12)
- InChI Key: ZMPRRFPMMJQXPP-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C(=O)O)(=O)(=O)O
Computed Properties
- Exact Mass: 201.99358
- Monoisotopic Mass: 201.993594
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 100
- XLogP3: 0.2
Experimental Properties
- Density: 1.62
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 91.67
Benzoic acid, sulfo- Related Literature
-
Pierre Thuéry,Youssef Atoini,Jack Harrowfield Dalton Trans. 2019 48 8756
-
2. Reversible assembly of pH responsive branched copolymer-stabilised emulsion via electrostatic forcesAnthony L. B. Ma?on,Saif Ur Rehman,Robert V. Bell,Jonathan V. M. Weaver Chem. Commun. 2016 52 136
-
Yang Bu,Feilong Jiang,Shuquan Zhang,Jie Ma,Xingjun Li,Maochun Hong CrystEngComm 2011 13 6323
-
Xinfa Li,Yuanbiao Huang,Rong Cao Dalton Trans. 2012 41 6195
-
C. N. Banti,A. D. Giannoulis,N. Kourkoumelis,A. M. Owczarzak,M. Kubicki,S. K. Hadjikakou Dalton Trans. 2014 43 6848
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